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Compound of Interest |

5-Methoxy-2-
Compound Name:

(methylsulfonyl)pyrimidine
CAS No.: 1671-09-6

Cat. No.: B3048386

Get Quote

5-Methoxy-2-(methylsulfonyl)pyrimidine is a substituted pyrimidine, a class of heterocyclic

aromatic compounds of immense interest to the scientific community. The pyrimidine scaffold is
a cornerstone of medicinal chemistry and materials science, forming the core structure of
nucleobases in DNA and RNA and appearing in a vast number of pharmaceuticals.[1][2][3] The
specific arrangement of a methoxy group at the 5-position and a methylsulfonyl group at the 2-
position endows this molecule with distinct physicochemical properties that make it a valuable
intermediate for chemical synthesis, particularly in the field of drug discovery.

The methylsulfonyl moiety acts as an excellent leaving group, facilitating nucleophilic
substitution reactions. This reactivity allows for the strategic introduction of diverse functional
groups at the 2-position of the pyrimidine ring, enabling the construction of complex molecular
architectures and the exploration of new chemical space. This guide provides a comprehensive
overview of the core properties of 5-Methoxy-2-(methylsulfonyl)pyrimidine, its synthesis,
handling, and its application as a versatile building block for researchers, scientists, and drug
development professionals.
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Core Physicochemical Properties

The physical and chemical characteristics of a compound are critical determinants of its
behavior in biological and chemical systems, influencing everything from reaction kinetics to
bioavailability. The properties of 5-Methoxy-2-(methylsulfonyl)pyrimidine are summarized

below.
Property Value Source
Molecular Formula CeHsN203S [415]
Molecular Weight 188.20 g/mol [4]
CAS Number 1671-09-6 [4]
Appearance Powder or crystals
Predicted LogP -0.1113/-0.3 [41[5]
Topological Polar Surface Area
(TPSA) 69.15 A2 [4]
Hydrogen Bond Acceptors 5 [4]
Hydrogen Bond Donors 0 [4]
Rotatable Bonds 2 [4]

. 4°C, Sealed in dry
Storage Conditions _ [4]
environment

Synthesis, Stability, and Reactivity

Synthesis: 5-Methoxy-2-(methylsulfonyl)pyrimidine is typically synthesized via the oxidation
of its thioether precursor, 5-Methoxy-2-(methylthio)pyrimidine. This transformation is a common
and reliable method in organic chemistry. The oxidation proceeds in a stepwise manner, often
forming the intermediate sulfoxide, 5-Methoxy-2-(methylsulfinyl)pyrimidine, before reaching the
final sulfone.[6] This process highlights a fundamental reaction pathway for activating sulfur-
containing heterocycles.
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Caption: Synthetic pathway from thioether to sulfone.

Stability: The molecule is generally stable under standard ambient conditions. However, like
many pyrimidine derivatives, it can be susceptible to degradation under harsh conditions.
Potential degradation pathways include the hydrolysis of the methoxy group under strong
acidic or basic conditions.[6] The pyrimidine ring itself may also exhibit sensitivity to
photodecomposition.[6]

Reactivity: The primary utility of this compound stems from the reactivity of the 2-methylsulfonyl
group. The sulfone is a potent electron-withdrawing group, activating the C2 position of the
pyrimidine ring for nucleophilic aromatic substitution (SNAr). This makes it an ideal substrate
for reacting with a wide variety of nucleophiles (e.g., amines, alcohols, thiols) to generate a
library of 2-substituted-5-methoxypyrimidines, which are prevalent scaffolds in
pharmacologically active compounds.

Safety and Handling

While comprehensive toxicity data for this specific compound is not widely available, data for
structurally related compounds such as 4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine suggest
that it should be handled with care.
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» Hazard Statements: Causes skin and eye irritation.[7][8] May cause respiratory irritation.[7]

[8]

 Precautionary Measures:

o

Wash hands and any exposed skin thoroughly after handling.[7]

[¢]

Wear appropriate personal protective equipment (PPE), including protective gloves, eye
protection, and face protection.[7]

[¢]

Use only in a well-ventilated area or under a chemical fume hood.[7][9]

[¢]

Avoid breathing dust, fumes, or vapors.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] For
long-term stability, storage at 2-8°C under an inert atmosphere is recommended.

Experimental Protocols

The following protocols provide standardized methodologies for determining key properties and
for a common synthetic application.

Protocol 1: Solubility Determination (Shake-Flask
Method)

This protocol determines the equilibrium solubility of the compound in a given solvent, a critical
parameter for formulation and biological assays.

Rationale: The shake-flask method is considered the gold standard for solubility measurement
due to its directness and reliability. It ensures that a true equilibrium is reached between the
undissolved solid and the saturated solution.

Methodology:

o Preparation: Add an excess amount of 5-Methoxy-2-(methylsulfonyl)pyrimidine to a
known volume of the desired solvent (e.g., water, PBS, DMSO) in a sealed, screw-cap vial.
The excess solid is crucial to ensure saturation.
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» Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) using a shaker
or orbital mixer for a predetermined period (typically 24-48 hours) to allow the system to
reach equilibrium.

o Phase Separation: After equilibration, cease agitation and allow the suspension to stand.
Separate the undissolved solid from the saturated solution via centrifugation (e.g., 15,000
rpm for 15 minutes) or filtration using a syringe filter (e.g., 0.22 um PTFE). This step must be
performed carefully to avoid temperature changes.[1]

¢ Quantification: Accurately dilute a known volume of the clear, saturated supernatant with a
suitable solvent.

¢ Analysis: Determine the concentration of the compound in the diluted sample using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection or UV-Vis spectroscopy.[1]

o Calculation: Calculate the original solubility in the solvent based on the measured
concentration and the dilution factor.

Protocol 2: Synthesis via Oxidation of 5-Methoxy-2-
(methylthio)pyrimidine

This protocol outlines the conversion of the thioether precursor to the target sulfone.

Rationale: Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used, commercially available,
and relatively safe oxidizing agent for converting sulfides to sulfones. The stoichiometry of m-
CPBA is key to controlling the oxidation state, with approximately two equivalents required for
full conversion to the sulfone. Dichloromethane (DCM) is a common solvent as it is relatively
inert and effectively dissolves both the starting material and the oxidant.

Methodology:

 Dissolution: Dissolve 5-Methoxy-2-(methylthio)pyrimidine (1.0 eq.) in an appropriate solvent
such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

e Cooling: Cool the solution to 0°C using an ice-water bath. This is to control the exothermicity
of the oxidation reaction.
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Oxidant Addition: Slowly add a solution of m-CPBA (approx. 2.1 eq.) in DCM to the cooled
solution dropwise over 30 minutes. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir until TLC analysis indicates the complete consumption of the starting
material and the intermediate sulfoxide.

Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate
(NaHCO:s) to neutralize the m-CPBA and the m-chlorobenzoic acid byproduct. Extract the
aqueous layer with DCM (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(NazS0ea.), filter, and concentrate under reduced pressure.

Isolation: Purify the resulting crude solid by recrystallization or column chromatography to
yield pure 5-Methoxy-2-(methylsulfonyl)pyrimidine.

Characterization: Confirm the structure and purity of the final product using analytical
techniques such as NMR (*H, 13C), Mass Spectrometry (MS), and HPLC.
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Caption: General workflow for compound synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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